Cas no 832734-32-4 (2-Propenoic acid, 3-bromo-3-(4-methylphenyl)-, methyl ester, (2Z)-)
832734-32-4 structure
Product Name:2-Propenoic acid, 3-bromo-3-(4-methylphenyl)-, methyl ester, (2Z)-
CAS No:832734-32-4
MF:C11H11BrO2
MW:255.107842683792
CID:673969
PubChem ID:71415739
Update Time:2025-04-19
2-Propenoic acid, 3-bromo-3-(4-methylphenyl)-, methyl ester, (2Z)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 3-bromo-3-(4-methylphenyl)-, methyl ester, (2Z)-
- methyl 3-bromo-3-(4-methylphenyl)prop-2-enoate
- DTXSID70835149
- 832734-32-4
-
- Inchi: 1S/C11H11BrO2/c1-8-3-5-9(6-4-8)10(12)7-11(13)14-2/h3-7H,1-2H3
- InChI Key: YEZACNFERFKBHQ-UHFFFAOYSA-N
- SMILES: BrC(=CC(=O)OC)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 253.99424g/mol
- Monoisotopic Mass: 253.99424g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3
- Topological Polar Surface Area: 26.3Ų
2-Propenoic acid, 3-bromo-3-(4-methylphenyl)-, methyl ester, (2Z)- Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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